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Compound of Interest

Compound Name: Sulfo-NHS-LC-Biotin sodium

Cat. No.: B12352772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the biotinylation of peptides using Sulfo-NHS-

LC-Biotin, a water-soluble and amine-reactive biotinylation reagent. This process is crucial for

various applications, including immunoassays, affinity purification, and protein interaction

studies.

Introduction
Biotinylation is the process of covalently attaching biotin to a molecule, such as a peptide or

protein.[1] The high-affinity interaction between biotin and avidin or streptavidin (Kd ≈ 10⁻¹⁵ M)

makes this a powerful tool in biotechnology and drug development.[1][2] Sulfo-NHS-LC-Biotin

(Sulfosuccinimidyl-6-(biotinamido)hexanoate) is an ideal reagent for this purpose as its N-

hydroxysuccinimide (NHS) ester reacts efficiently with primary amines (-NH₂) on the peptide's

N-terminus and lysine side chains to form stable amide bonds.[3][4] The inclusion of a

hydrophilic sulfonyl group makes the reagent water-soluble, allowing for reactions to be

performed in aqueous buffers without the need for organic solvents like DMSO or DMF.[3][4]

Chemical Reaction
The biotinylation reaction with Sulfo-NHS-LC-Biotin involves the nucleophilic attack of a primary

amine on the NHS ester, leading to the formation of a stable amide bond and the release of N-

hydroxysulfosuccinimide.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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